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Compound of Interest

Compound Name: 4-Bromo-2-methyl-6-nitrophenol

Cat. No.: B1287443 Get Quote

Abstract
This document provides a comprehensive guide for the safe handling, segregation, and

disposal of 4-bromo-2-methyl-6-nitrophenol (CAS No. 20294-50-2) waste. As a halogenated

nitrophenolic compound, it presents significant toxicological and environmental hazards,

necessitating strict adherence to established safety protocols and regulatory requirements. This

guide is intended for researchers, scientists, and drug development professionals who may

generate waste containing this substance. The protocols herein are grounded in guidelines

from regulatory bodies such as the U.S. Environmental Protection Agency (EPA) and the

Occupational Safety and Health Administration (OSHA), emphasizing the principles of waste

minimization, proper segregation, and compliant disposal through certified channels.

Hazard Identification and Compound
Characterization
4-bromo-2-methyl-6-nitrophenol is a substituted aromatic compound whose structure

combines the hazards of a halogenated organic, a nitrophenol, and a cresol derivative. These

functional groups contribute to its toxicity, environmental persistence, and specific disposal

requirements. Improper disposal can lead to the contamination of soil and groundwater, posing

a significant risk to ecosystems and human health.[1][2]
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Understanding the physical and chemical properties of a substance is the foundation of its safe

management.

Property Value Source

CAS Number 20294-50-2 [3][4]

Molecular Formula C₇H₆BrNO₃ [3]

Molecular Weight 232.03 g/mol [3][5]

Appearance
Solid (e.g., Yellow Flake or

needle-like crystals)
[6]

Melting Point 90.5 °C [3]

Boiling Point 278.5 °C at 760 mmHg [3]

Solubility

Slightly soluble in cold water;

soluble in benzene,

chloroform, ether, and alcohol.

[6]

[6]

Toxicological Hazards and GHS Classification
The compound is classified as hazardous under the Globally Harmonized System (GHS). All

personnel handling this chemical must be thoroughly familiar with its Safety Data Sheet (SDS).

Hazard Class GHS Classification Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[3]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[3]

Serious Eye Damage/Irritation Category 2
H319: Causes serious eye

irritation.[3]

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory

irritation)

H335: May cause respiratory

irritation.[3]
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Regulatory Framework for Hazardous Waste
Disposal
The disposal of 4-bromo-2-methyl-6-nitrophenol is governed by stringent federal and local

regulations. In the United States, the primary regulatory framework is established by the EPA

under the Resource Conservation and Recovery Act (RCRA).[7][8]

Generator Responsibility: Under RCRA, the entity that generates the hazardous waste is

responsible for its management from "cradle-to-grave."[9] This means the generator must

ensure the waste is properly identified, managed, transported, and disposed of at a

permitted Treatment, Storage, and Disposal Facility (TSDF).[9][10]

Waste Identification: The first step is to correctly identify the material as a hazardous waste.

[10] Due to its toxicity and halogenated nature, 4-bromo-2-methyl-6-nitrophenol waste

must be managed as hazardous.

OSHA Compliance: The Occupational Safety and Health Administration (OSHA) regulates

worker safety through its Hazardous Waste Operations and Emergency Response

(HAZWOPER) standards.[11][12] Employers must have a written health and safety plan,

provide adequate training, and supply appropriate Personal Protective Equipment (PPE) to

all personnel handling the waste.[13][14]

Crucial Note: Always consult your institution's Environmental Health and Safety (EHS)

department. They will provide specific guidance based on local regulations and have

established contracts with certified hazardous waste disposal vendors.

Waste Management Workflow and Protocols
A systematic workflow is essential to ensure safety and compliance. The following diagram and

protocols outline the critical steps from waste generation to final disposal.

Decision Workflow for Waste Segregation
Proper segregation at the point of generation is the most critical step in a compliant waste

management program. Mixing different waste streams can create dangerous reactions and

significantly increase disposal costs. Halogenated organic wastes must be kept separate from
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non-halogenated organic wastes because their disposal requires different incineration

conditions.[15]

Step 1: Point of Generation

Step 3: Containerization

Waste Containing
4-bromo-2-methyl-6-nitrophenol

Generated

Is the waste primarily
 an aqueous solution

(e.g., from extraction)?

Is the waste mixed with
non-halogenated solvents
(e.g., acetone, hexane)?

Container: Halogenated
Organic Waste
(Solid or Liquid)

No Yes
(Keep in Halogenated Stream)

No
(Solid/Concentrated)

Container: Halogenated
Aqueous Waste

Yes

Waste Segregation Decision Workflow

Click to download full resolution via product page

Caption: Waste Segregation Decision Workflow

Protocol A: Standard Procedure for Concentrated and
Solid Waste Disposal
This protocol is the primary and most common method for disposing of solid 4-bromo-2-
methyl-6-nitrophenol, contaminated lab materials (e.g., gloves, weighing paper), and

concentrated organic solutions. The ultimate disposal method for this waste stream is high-

temperature incineration at a licensed TSDF.[16]
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Materials:

Appropriate PPE: Nitrile gloves, chemical safety goggles, face shield, flame-resistant lab

coat.

Designated hazardous waste container (chemically compatible, typically polyethylene or

glass, with a screw cap).

Hazardous waste labels (provided by your EHS department).

Fume hood.

Procedure:

Don PPE: Before handling any waste, put on all required personal protective equipment.

Work in a Ventilated Area: Conduct all waste transfers inside a certified chemical fume hood

to avoid inhalation of dust or vapors.[3]

Select Container: Obtain a designated "Halogenated Organic Waste" container from your

lab's satellite accumulation area or EHS department. Ensure the container is clean, in good

condition, and compatible with the waste.

Transfer Waste: Carefully transfer the solid or concentrated liquid waste into the container.

Causality: Minimizing agitation of solid waste prevents the generation of airborne dust,

which is an inhalation hazard.[17] For liquids, use a funnel to prevent spills.

List Contents: On the hazardous waste label or an attached inventory sheet, accurately list

the chemical constituents and their estimated percentages or volumes. Full disclosure is a

regulatory requirement.

Secure and Label: Tightly seal the container. Affix a completed hazardous waste label to the

container body (not the lid). The label must include the words "Hazardous Waste," the full

chemical name(s), and the date accumulation started.

Store Appropriately: Place the sealed container in your lab's designated satellite

accumulation area. This area must be secure and away from incompatible materials.
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Arrange for Pickup: Contact your EHS department to schedule a pickup. Do not exceed

accumulation time or volume limits set by the EPA and your institution.[10]

Protocol B: Management of Dilute Aqueous Waste
Streams
For dilute aqueous solutions containing 4-bromo-2-methyl-6-nitrophenol, the disposal route

is similar, but segregation remains key. Do not dispose of this waste down the drain.[18] While

advanced treatment methods exist, collection for incineration is the standard for laboratory-

scale waste.

Procedure:

Follow Steps 1-3 from Protocol A, but use a container specifically designated for

"Halogenated Aqueous Waste."

Causality: Keeping aqueous waste separate from organic solvent waste can sometimes

reduce disposal costs and is considered best practice.

Transfer Waste: Carefully pour the dilute aqueous waste into the designated container.

Complete Labeling and Storage: Follow steps 5-8 from Protocol A, ensuring the waste is

correctly identified as aqueous on the label.

Note on Advanced Treatment: Methods like photocatalytic degradation and microbial

biodegradation have been studied for the breakdown of nitrophenols.[1][19][20][21] However,

these are typically employed in large-scale industrial wastewater treatment and are not

applicable for routine laboratory waste disposal. The presence of the bromine atom can make

biodegradation more challenging.[1][2]

Emergency Procedures
All personnel must be familiar with emergency procedures as outlined in the substance's SDS.

[17][22]
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Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes.[17] Remove contaminated clothing. Seek medical attention if irritation persists.

[3]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids.[17] Seek immediate medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[3]

Spill Response
Evacuate and Alert: Alert personnel in the immediate area and evacuate if the spill is large or

in a poorly ventilated space. Contact your EHS department.

Control Ignition Sources: Extinguish all nearby flames and turn off spark-producing

equipment.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Contain and Absorb: Wearing appropriate PPE, cover the spill with an inert absorbent

material (e.g., vermiculite, sand, or a commercial spill kit absorbent). Do not use combustible

materials like paper towels.

Collect Waste: Carefully sweep or scoop the absorbed material into a designated hazardous

waste container.

Decontaminate: Clean the spill area with a suitable solvent, and collect the cleaning

materials as hazardous waste.

Dispose: Label the container as "Spill Debris containing 4-bromo-2-methyl-6-nitrophenol"
and manage it according to Protocol A.

Conclusion
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The safe disposal of 4-bromo-2-methyl-6-nitrophenol waste is a multi-step process that

demands careful attention to detail, a thorough understanding of the associated hazards, and

strict adherence to regulatory guidelines. The core principles are: 1) Know the Hazards, 2)

Segregate at the Source, 3) Label Correctly, and 4) Use Certified Disposal Channels. By

implementing the workflow and protocols described in this guide, research and development

professionals can ensure the safety of their personnel, protect the environment, and maintain

full regulatory compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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